N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-(3,4-dimethylphenoxy)propanamide

• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-(3,4-dimethylphenoxy)propanamide
• InChI: InChI=1S/C19H26N2O3/c1-13-8-9-16(11-14(13)2)24-15(3)19(22)20-12-17(21(4)5)18-7-6-10-23-18/h6-11,15,17H,12H2,1-5H3,(H,20,22)
• InChI Key: LMFVJPSUEMCQAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NCC(C2=CC=CO2)N(C)C)C

Description

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-(3,4-dimethylphenoxy)propanamide, also known by its chemical formula C28H35N7O2, is a fascinating compound with diverse applications. Let’s explore its properties and uses.

Preparation Methods

Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common approach is to start with the furan-2-ylmethylamine, which serves as the key building block. The following steps outline the synthesis:

Alkylation of Furan-2-ylmethylamine:

Amide Formation:

Industrial Production:: Industrial-scale production methods typically involve optimization of these synthetic steps, ensuring high yields and purity.

Chemical Reactions Analysis

Reactions::

Oxidation: The compound can undergo oxidation reactions, converting the dimethylamino group or the furan ring.

Reduction: Reduction of the amide group or other functional groups is possible.

Substitution: Substitution reactions may occur at the aromatic rings.

Other Transformations: Ester hydrolysis, amidation, and more.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: Lewis acids or bases, depending on the specific substitution.

Major Products:: The major products depend on the specific reaction conditions and the starting materials. For example, oxidation could yield an N-oxide or a furan ring oxidation product.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: It may exhibit pharmacological properties, making it relevant for drug development.

Chemistry: Researchers study its reactivity and use it as a model compound.

Industry: It could serve as a precursor for other compounds.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it to related amides or furan-containing molecules. Its unique combination of functional groups sets it apart.